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Compound of Interest

Compound Name: FM19G11

Cat. No.: B341635 Get Quote

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling, use, and

disposal of FM19G11, a potent inhibitor of Hypoxia-Inducible Factors (HIF). Adherence to these

guidelines is essential to ensure personnel safety and maintain experimental integrity.

Personal Protective Equipment (PPE)
Given that a specific Safety Data Sheet (SDS) for FM19G11 is not readily available, a

conservative approach to personal protection is mandatory. The following PPE is required at a

minimum when handling FM19G11 in either solid or solution form.[1][2][3][4][5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b341635?utm_src=pdf-interest
https://www.benchchem.com/product/b341635?utm_src=pdf-body
https://www.benchchem.com/product/b341635?utm_src=pdf-body
https://www.benchchem.com/product/b341635?utm_src=pdf-body
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://mmbt.us/collections/laboratory-personal-protective-equipment-ppe-for-safety-and-precision
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://chemm.hhs.gov/ppe.htm
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-3-personal-protective-0
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b341635?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Equipment Specification Rationale

Gloves
Double-gloving with nitrile or

butyl rubber gloves.

FM19G11 is often dissolved in

Dimethyl Sulfoxide (DMSO),

which can facilitate skin

absorption of other

substances.[6] Double gloving

provides an additional barrier.

Eye Protection
Chemical splash goggles or a

full-face shield.

Protects against splashes of

solutions containing FM19G11

and/or solvents. Standard

safety glasses are insufficient.

[1][3]

Lab Coat A fire-resistant lab coat.
Protects skin and personal

clothing from potential spills.

Respiratory Protection
Use in a certified chemical

fume hood.

A fume hood is crucial when

handling the powdered form of

FM19G11 to prevent inhalation

and when working with volatile

solvents like DMSO.[7]

Footwear Closed-toe shoes.
Prevents injuries from dropped

objects or spills.[3]

Operational Plan: Handling and Storage
Proper handling and storage procedures are critical to maintain the stability of FM19G11 and

ensure the safety of laboratory personnel.[8][9]

Receiving and Storage:
Upon receipt, inspect the container for any damage or leaks.

Store FM19G11 in a cool, dry, and dark place.[8] Recommended storage temperatures are

typically refrigerated (2-8°C) for short-term and frozen (-20°C or below) for long-term storage

to prevent degradation.[8]
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Keep the container tightly sealed to protect from moisture and light.[8]

Segregate FM19G11 from incompatible chemicals, such as strong oxidizing agents.[8]

Preparation of Solutions:
FM19G11 is soluble in DMSO.[10][11]

All handling of the powdered form of FM19G11 must be conducted in a chemical fume hood

to avoid inhalation of the powder.[7]

When preparing solutions, add the solvent to the powdered FM19G11 slowly to avoid

splashing.

Clearly label all solutions with the chemical name, concentration, solvent, date of

preparation, and appropriate hazard warnings.[8]

Experimental Use:
Always wear the full required PPE when handling FM19G11 solutions.

Conduct all experimental procedures involving FM19G11 within a chemical fume hood.

Avoid the creation of aerosols.

Wash hands thoroughly after handling, even if gloves were worn.[12]

Disposal Plan
The disposal of FM19G11 and any contaminated materials must be handled as hazardous

waste in accordance with institutional and local regulations.[13][14]

Solid Waste: Collect any unused solid FM19G11 and any materials used for cleaning up

spills (e.g., absorbent pads, contaminated gloves) in a designated, sealed, and clearly

labeled hazardous waste container.

Liquid Waste: Solutions of FM19G11, particularly those in DMSO, should be collected in a

designated, sealed, and clearly labeled hazardous waste container for organic solvents.[6]

[13] Do not dispose of these solutions down the drain.
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Sharps: Any needles or other sharps contaminated with FM19G11 must be disposed of in a

designated sharps container.

Mechanism of Action: HIF-1α Inhibition
FM19G11 is a potent inhibitor of the Hypoxia-Inducible Factor-1 alpha (HIF-1α) pathway.[10]

[11][15][16][17] Under normal oxygen conditions (normoxia), HIF-1α is hydroxylated by prolyl

hydroxylases (PHDs), which leads to its recognition by the von Hippel-Lindau (VHL) E3

ubiquitin ligase complex, resulting in its ubiquitination and subsequent degradation by the

proteasome.[18][19][20]

Under hypoxic conditions, the activity of PHDs is inhibited, allowing HIF-1α to stabilize and

translocate to the nucleus. In the nucleus, it dimerizes with HIF-1β (also known as ARNT) and

binds to Hypoxia Response Elements (HREs) in the promoter regions of target genes,

activating their transcription.[19][21][22] These genes are involved in various cellular processes

such as angiogenesis, glucose metabolism, and cell survival.

FM19G11 acts by inhibiting the accumulation of HIF-1α protein, thereby preventing the

transcription of its target genes.[15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b341635#personal-protective-equipment-for-handling-
fm19g11]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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